1-(2-fluorophenyl)-4-[(4-methylphenyl)acetyl]piperazine

• IUPAC Name: 1-[4-(2-fluorophenyl)piperazin-1-yl]-2-(4-methylphenyl)ethanone
• InChI: InChI=1S/C19H21FN2O/c1-15-6-8-16(9-7-15)14-19(23)22-12-10-21(11-13-22)18-5-3-2-4-17(18)20/h2-9H,10-14H2,1H3
• InChI Key: YHPUKWHWFWQEFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C19H21FN2O
• Molecular Weight: 312.4 g/mol

Description

1-(2-fluorophenyl)-4-[(4-methylphenyl)acetyl]piperazine is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as 2-FMA, and it is a derivative of the well-known amphetamine class of drugs. The compound has been shown to have potential applications in the field of neuroscience, particularly in the study of the brain's reward system. In

Scientific Research Applications

2-FMA has been used in scientific research to study the brain's reward system. It has been shown to have potential applications in the treatment of addiction and other psychiatric disorders. The compound has also been used to study the effects of dopamine and norepinephrine on the brain's reward system.

Mechanism of Action

The mechanism of action of 1-(2-fluorophenyl)-4-[(4-methylphenyl)acetyl]piperazine is not fully understood. However, it is believed to work by increasing the release of dopamine and norepinephrine in the brain. This leads to an increase in the activity of the brain's reward system, which is responsible for feelings of pleasure and motivation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-FMA include increased dopamine and norepinephrine release in the brain, increased heart rate and blood pressure, and decreased appetite. The compound has also been shown to have potential neurotoxic effects, particularly at high doses.

Advantages and Limitations for Lab Experiments

One advantage of using 2-FMA in lab experiments is its potential to provide insights into the brain's reward system. The compound has also been shown to have potential applications in the treatment of addiction and other psychiatric disorders. However, one limitation of using 2-FMA in lab experiments is its potential neurotoxic effects, which may limit its use in certain studies.

Future Directions

There are several future directions for research on 1-(2-fluorophenyl)-4-[(4-methylphenyl)acetyl]piperazine. One direction is to further investigate its potential applications in the treatment of addiction and other psychiatric disorders. Another direction is to study its potential neurotoxic effects in more detail. Additionally, future research could focus on developing new derivatives of 2-FMA with improved therapeutic properties.

Synthesis Methods

The synthesis of 1-(2-fluorophenyl)-4-[(4-methylphenyl)acetyl]piperazine involves the reaction of 2-fluorobenzaldehyde with 4-methylphenylacetic acid in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then reacted with piperazine in the presence of a catalyst such as palladium on carbon. The final product is purified using standard chromatographic techniques.